Cas no 101659-00-1 ([1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)-)

• Product Name: [1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)-
• CAS No: 101659-00-1
• MF: C₁₈H₃₁N
• MW: 261.445445299149
• CID: 135283
• Update Time: 2026-05-14

[1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carbonitrile,4'-pentyl-,(trans,trans)-
• [1,1'-bicyclohexyl]-4-carbonitrile, 4'-pentyl-
• STK091958
• EINECS 265-713-3
• AC1L2UNI
• AC1Q4RE1
• MolPort-002-944-570
• KST-1A7438
• AR-1A8625
• 4'-pentyl-1,1'-bi(cyclohexyl)-4-carbonitrile
• 4-(4-pentylcyclohexyl)cyclohexane-1-carbonitrile
• trans-4-n-Pentyl-trans-dicyclohexyl-4'-carbonitrile
• (trans(trans))-4'-Pentyl(1,1'-bicyclohexyl)-4-carbonitrile

• Inchi： InChI=1S/C18H31N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h15-18H,2-13H2,1H3
• InChI Key： HWMHRQOJZXBQBL-UHFFFAOYSA-N
• SMILES： CCCCCC1CCC(C2CCC(C#N)CC2)CC1

Computed Properties

• Exact Mass: 261.24583
• Monoisotopic Mass: 261.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 23.79
• LogP: 5.70308